Technetium-99

• IUPAC Name: technetium-99
• InChI: InChI=1S/Tc/i1+1
• InChI Key: GKLVYJBZJHMRIY-OUBTZVSYSA-N
• Canonical SMILES: [Tc]
• Isomeric SMILES: [99Tc]
• Molecular Formula: Tc
• DSSTOX Substance ID: DTXSID00874006
• Molecular Weight: 98.906250 g/mol
• CAS No.: 14133-76-7, 154361-49-6

Description

Technetium Tc-99m is a metastable nuclear isomer of technetium-99, an isotope of technetium. It is widely used in medical diagnostic procedures, making it the most commonly used medical radioisotope in the world . Technetium Tc-99m emits gamma rays that can be detected by medical equipment such as gamma cameras, allowing for non-invasive imaging of various organs and tissues .

Scientific Research Applications

Technetium Tc-99m has a wide range of scientific research applications, particularly in the fields of chemistry, biology, medicine, and industry . In medicine, it is used as a radioactive tracer for imaging various organs and tissues, including the heart, lungs, liver, and bones . It is also used in the diagnosis of cancer, infections, and other diseases . In chemistry, technetium Tc-99m is used to study the behavior of chemical reactions and the properties of various compounds . In industry, it is used in non-destructive testing and quality control of materials .

Mechanism of Action

Technetium-99m is used primarily for imaging and diagnostic purposes. It is not limited to a primary organ and its short half-life accounts for less total radiation exposure to the patient. The region of perfusion in an organ or tissue is evaluated by the uptake of the radiotracer, determining reversible or irreversible ischemia.

Safety and Hazards

Technetium-99m will present a risk if it gains entry to the body. It can be inhaled, ingested, and absorbed, and the risk varies according to the chemical form. The primary hazard when working with technetium is inhalation of dust; such radioactive contamination in the lungs can pose a significant cancer risk.

Future Directions

The future disruptions of molybdenum-99 supply, due to the final shutdown of some old producing reactors, has led some current global supplies to plan the expansion of their production capacity. As technology and medical knowledge advance, the use of Tc-99m sulfur colloid will likely evolve, continuing to aid clinicians in the crucial task of diagnosing and managing patient health.

Preparation Methods

Technetium Tc-99m is produced from molybdenum-99, which is obtained through the fission of uranium-235 in nuclear reactors . The molybdenum-99 decays to technetium Tc-99m, which is then extracted using a technetium generator . The generator consists of a glass column filled with alumina, where molybdenum-99 is absorbed and decays to technetium Tc-99m . The technetium Tc-99m is then eluted from the column using a saline solution .

Chemical Reactions Analysis

Technetium Tc-99m undergoes various chemical reactions, including oxidation, reduction, and substitution . Common reagents used in these reactions include reducing agents such as stannous chloride and ligands that form complexes with technetium . The major products formed from these reactions are technetium Tc-99m complexes, which are used in radiopharmaceuticals for medical imaging .

Comparison with Similar Compounds

Technetium Tc-99m is unique among radioisotopes due to its ideal nuclear properties for medical imaging, including its short half-life and the energy of the gamma rays it emits . Similar compounds include other radioisotopes used in medical imaging, such as iodine-123, thallium-201, and fluorine-18 . technetium Tc-99m is preferred for many applications due to its favorable properties and widespread availability .

Synthesis routes and methods

Procedure details

To a vessel containing 2 mg. of aluminon and a piece of tin foil was added 1 ml. of pertechnetate solution and the pH adjusted to 5 with acid. The liquid mixture was allowed to stand for 15 minutes. Essentially all the pertechnetate was reduced to give a complex of technetium with the aluminon.